(2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2,5-dimethoxyphenyl)-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C15H14O3S/c1-17-11-5-8-15(18-2)13(10-11)14(16)7-6-12-4-3-9-19-12/h3-10H,1-2H3/b7-6+
• InChI Key: YYFBJAFPDJWVSF-VOTSOKGWSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(=O)C=CC2=CC=CS2
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)C(=O)/C=C/C2=CC=CS2
• Molecular Formula: C15H14O3S
• Molecular Weight: 274.3 g/mol

Description

“(2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one” is a chemical compound with the CAS Number: 941717-87-9. It has a molecular weight of 274.33 and a molecular formula of C15H14O3S.

Molecular Structure Analysis

The molecular structure of this compound consists of a thiophene ring attached to a propenone group, which is also attached to a dimethoxyphenyl group.

Scientific Research Applications

Synthesis and Characterization

• (2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one and similar compounds have been synthesized and characterized in various studies. These compounds are often created through isomerization or condensation reactions and characterized using various chemical tests and spectral characterizations (Tayade & Waghmare, 2016), (Prabhuswamy et al., 2016).

Nonlinear Optical Properties

• Investigations into the nonlinear refractive index and nonlinear absorption coefficient of similar compounds have been conducted, demonstrating their potential as materials for optical limiting and optical devices in the low power regime (Henari & Asiri, 2011).

Crystal and Molecular Structure Analysis

• The crystal and molecular structures of derivatives of (2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one have been extensively studied, revealing insights into intermolecular and intramolecular interactions, as well as crystal system properties (Praveena et al., 2019), (Salian et al., 2018).

Antimicrobial Applications

• Certain derivatives have been synthesized for potential use as antimicrobial compounds, showing effectiveness against various gram-positive and gram-negative bacteria (Sarhan et al., 2021).

Photophysical and Physicochemical Investigation

• Studies have also been conducted on the photophysical and physicochemical properties of related compounds, including their application as fluorescent chemosensors for metal ion detection (Khan, 2020).

Miscellaneous Applications

• Other research includes investigating the chemical and spectroscopic properties of thiophene-based systems and exploring the synthesis of related compounds for various applications (Hunter & McNab, 2010), (Buddhasukh et al., 1971).

Mechanism of Action

While the mechanism of action for this specific compound isn’t available, a similar compound, (E)-3-(2,4-dihydroxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one, has been shown to inhibit tyrosinase, an enzyme involved in melanin synthesis.

Future Directions

While specific future directions for this compound aren’t available, similar compounds have been studied for their potential as therapeutic agents for diseases associated with hyperpigment disorders.